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An In-depth Technical Guide to 5-Chlorovaleryl Chloride as a Bifunctional Reagent

Authored by: A Senior Application Scientist
Introduction: The Strategic Advantage of
Bifunctionality

In the landscape of modern organic synthesis and drug development, reagents that offer
multiple, distinct points of reactivity are invaluable. 5-Chlorovaleryl chloride (CAS: 1575-61-7,
Molecular Formula: CsHsCl20) stands out as a premier example of such a molecule.[1][2] It is a
versatile bifunctional reagent prized for its ability to act sequentially as both an acylating and an
alkylating agent.[1][3] This guide provides an in-depth exploration of 5-chlorovaleryl chloride,
moving from its core chemical principles to its practical applications, synthesis, and safe
handling. The objective is to equip researchers, scientists, and drug development professionals
with the field-proven insights necessary to leverage this reagent's full potential.

Core Chemistry: Understanding the Orthogonal
Reactivity

The utility of 5-chlorovaleryl chloride is rooted in the differential reactivity of its two chlorine-
bearing functional groups: a highly reactive acyl chloride and a less reactive terminal alkyl
chloride.[1] This disparity allows for controlled, stepwise reactions, which is a cornerstone of
complex molecular construction.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b075745?utm_src=pdf-interest
https://www.benchchem.com/product/b075745?utm_src=pdf-body
https://www.benchchem.com/product/b075745?utm_src=pdf-body
https://www.benchchem.com/product/b075745
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorovaleryl-chloride
https://www.benchchem.com/product/b075745
https://www.nbinno.com/article/pharmaceutical-intermediates/5-chlorovaleryl-chloride-versatile-intermediate-pharmaceutical-synthesis-gv
https://www.benchchem.com/product/b075745?utm_src=pdf-body
https://www.benchchem.com/product/b075745?utm_src=pdf-body
https://www.benchchem.com/product/b075745
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Acyl Chloride Moiety: This group is a potent acylating agent, readily undergoing nucleophilic
acyl substitution with a wide range of nucleophiles.[1] It reacts swiftly with primary amines to
form stable amide bonds and with alcohols to yield esters, typically under standard, often
mild, conditions.[1] The driving force is the excellent leaving group ability of the chloride ion.

o Alkyl Chloride Moiety: The terminal chlorine atom on the five-carbon chain functions as an
alkylating agent via nucleophilic substitution (S_N2) reactions.[1][3][4] This reaction is
generally less facile than the acylation and often requires more forcing conditions or stronger
nucleophiles.

This orthogonal reactivity is the molecule's key strategic advantage. A researcher can first
perform a selective acylation at the acyl chloride terminus while the alkyl chloride remains
intact, and then, in a subsequent step, utilize the alkyl chloride as a handle for further
functionalization.[1]

Caption: Orthogonal reactivity of 5-chlorovaleryl chloride.

Physicochemical Properties & Data

A thorough understanding of a reagent's properties is fundamental to its effective use in the lab.

Property Value Source(s)

CAS Number 1575-61-7 [1][2]

Molecular Formula CsHsCIl20 [2][5]

Molecular Weight 155.02 g/mol [1][2]

Appearance Clear, c.ololrless to slightly 61171
yellow liquid

Density ~1.200 g/mL at 25 °C [5]

Boiling Point 38-39 °C at 0.15 mmHg

Refractive Index n20/D ~1.464

Solubility Reacts with water and alcohols  [6][8]
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Synthesis of 5-Chlorovaleryl Chloride: An Overview
for the Process Chemist

While readily available from commercial suppliers, understanding the synthetic origins of 5-
chlorovaleryl chloride is crucial for process development and cost analysis.[9] Several routes
have been established, each with distinct advantages and challenges.
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The choice of synthetic route often involves a trade-off between raw material cost, process

safety, and environmental impact.[12] Modern methods aim to avoid highly toxic reagents like
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sodium cyanide.[12]

Applications in Pharmaceutical and Materials
Science

5-Chlorovaleryl chloride is a cornerstone intermediate in the synthesis of numerous high-
value molecules.

Advanced Linker Chemistry

The reagent is extensively used as a linker or spacer to connect two different molecules, a
critical application in fields like antibody-drug conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS).[1] Its defined chain length and dual reactivity allow for the precise
construction of molecular architectures. For example, the acyl chloride can be used to attach to
a cytotoxic drug, while the alkyl chloride terminus is modified to connect to an antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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